Cas no 1806928-29-9 (3-(Difluoromethyl)-2-fluoro-5-methoxy-4-methylpyridine)

• Product Name: 3-(Difluoromethyl)-2-fluoro-5-methoxy-4-methylpyridine
• CAS No: 1806928-29-9
• MF: C₈H₈F₃NO
• MW: 191.15043258667
• CID: 4883075
• Update Time: 2025-06-09

3-(Difluoromethyl)-2-fluoro-5-methoxy-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-fluoro-5-methoxy-4-methylpyridine

• Inchi： 1S/C8H8F3NO/c1-4-5(13-2)3-12-8(11)6(4)7(9)10/h3,7H,1-2H3
• InChI Key： YFTGHWGBDYPFSE-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC=C(C=1C)OC)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 2.2
• Topological Polar Surface Area: 22.1

Additional information on 3-(Difluoromethyl)-2-fluoro-5-methoxy-4-methylpyridine

Professional Introduction to 3-(Difluoromethyl)-2-fluoro-5-methoxy-4-methylpyridine (CAS No. 1806928-29-9)

3-(Difluoromethyl)-2-fluoro-5-methoxy-4-methylpyridine, with the CAS number 1806928-29-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of difluoromethyl, fluoro, and methoxy substituents, contribute to its unique chemical properties and make it a valuable scaffold for drug discovery and development.

The significance of 3-(Difluoromethyl)-2-fluoro-5-methoxy-4-methylpyridine lies in its potential as a building block for the synthesis of novel bioactive molecules. The difluoromethyl group, in particular, is known to enhance metabolic stability and binding affinity, making it a preferred moiety in the design of small-molecule drugs. Additionally, the combination of fluoro and methoxy substituents can influence the electronic and steric properties of the molecule, thereby modulating its biological activity. These features have been extensively studied in recent years, leading to several promising applications in preclinical and clinical research.

In recent years, there has been a surge in research focused on developing new therapeutic agents targeting various diseases, including cancer, inflammation, and infectious disorders. 3-(Difluoromethyl)-2-fluoro-5-methoxy-4-methylpyridine has emerged as a key intermediate in the synthesis of several lead compounds that exhibit potent pharmacological effects. For instance, studies have demonstrated its role in the development of kinase inhibitors, which are crucial in treating cancers by inhibiting abnormal cell growth signaling pathways. The< strong>methoxy group in this compound also contributes to its solubility and bioavailability, making it an attractive candidate for further pharmacokinetic optimization.

The< strong>difluoromethyl substituent is particularly noteworthy due to its ability to improve the pharmacokinetic profile of drug candidates. This group enhances lipophilicity while maintaining metabolic stability, which is essential for achieving optimal drug efficacy and minimizing side effects. Furthermore, the< strong>fluoro atom can influence hydrogen bonding interactions with biological targets, thereby increasing binding affinity. These properties have been leveraged in the design of next-generation antiviral and antibacterial agents, where precise modulation of molecular interactions is critical.

Recent advancements in computational chemistry and molecular modeling have further highlighted the potential of 3-(Difluoromethyl)-2-fluoro-5-methoxy-4-methylpyridine as a pharmacophore. These techniques allow researchers to predict and optimize the biological activity of molecules before they are synthesized in the laboratory. By integrating experimental data with computational methods, scientists can identify key structural features that contribute to drug-like properties, such as solubility, permeability, and metabolic stability. This approach has led to more efficient drug discovery processes and reduced time-to-market for new therapeutics.

The< strong>methoxy group in this compound also plays a significant role in its overall functionality. Methoxy-substituted pyridines are known to exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. The presence of this group can influence both the electronic distribution and steric environment of the molecule, making it a versatile scaffold for medicinal chemistry applications. Researchers have explored various derivatives of this compound to develop novel drugs with improved efficacy and reduced toxicity.

In conclusion, 3-(Difluoromethyl)-2-fluoro-5-methoxy-4-methylpyridine (CAS No. 1806928-29-9) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, including the< strong>difluoromethyl,< strong>fluoro, and< strong>methoxy substituents, make it a valuable building block for synthesizing bioactive molecules with potential therapeutic applications. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play a significant role in the development of next-generation drugs targeting various diseases.